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Compound of Interest

Compound Name: Tetraethyltin

Cat. No.: B1219993 Get Quote

Application Notes and Protocols for Tetraethyltin
Introduction

Tetraethyltin ((C₂H₅)₄Sn) is a colorless, flammable organotin compound that is highly toxic and

requires stringent safety protocols for its handling and storage. These application notes provide

detailed procedures for researchers, scientists, and drug development professionals to ensure

the safe utilization of tetraethyltin in a laboratory setting. Adherence to these guidelines is

critical to prevent exposure and mitigate potential hazards.

Toxicity and Hazards
Tetraethyltin is a potent neurotoxin that can be fatal if inhaled, ingested, or absorbed through

the skin.[1][2] It can cause severe irritation to the skin, eyes, and respiratory tract.[3][4] Acute

exposure may lead to symptoms such as headaches, nausea, vomiting, and memory loss.[3]

Higher levels of exposure can result in damage to brain cells.[3] It is also a combustible liquid

and its vapors can form explosive mixtures with air.[1]
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Parameter Value Species Reference

Oral LD50 9-16 mg/kg Rat [5]

OSHA PEL (as Sn) 0.1 mg/m³ TWA Human

NIOSH REL (as Sn) 0.1 mg/m³ TWA Human

ACGIH TLV (as Sn)
0.1 mg/m³ TWA; 0.2

mg/m³ STEL
Human

Physical and Chemical Properties

Property Value Reference

Molecular Formula C₈H₂₀Sn [1]

Molecular Weight 234.94 g/mol [1]

Boiling Point 181 °C (357.8 °F) [6]

Melting Point -112 °C (-170 °F) [6][7]

Flash Point 53 °C (127.4 °F) [1]

Density 1.187 g/mL at 25 °C [6]

Vapor Pressure 0.002 mmHg at 25 °C

Water Solubility Insoluble [1][6]

Safe Handling Protocols
2.1. Engineering Controls

Fume Hood: All work with tetraethyltin must be conducted in a certified chemical fume hood

with adequate ventilation to keep airborne concentrations below exposure limits.

Grounding: Containers and receiving equipment must be properly grounded to prevent static

discharge.[2][3]

Non-Sparking Tools: Use only non-sparking tools when handling tetraethyltin.[3]
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Eyewash and Safety Shower: An emergency eyewash station and safety shower must be

readily accessible in the immediate work area.[3]

2.2. Personal Protective Equipment (PPE)

Gloves: Wear neoprene or nitrile rubber gloves to prevent skin contact.[3]

Eye Protection: Chemical splash goggles are mandatory. Contact lenses should not be worn.

[3]

Lab Coat: A lab coat or other protective clothing must be worn.[3]

Respiratory Protection: If there is a risk of inhalation, a respirator that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be used.

2.3. Standard Operating Procedure

Preparation: Before starting any work, ensure the fume hood is functioning correctly and all

necessary PPE is worn.

Inert Atmosphere: Handle tetraethyltin under an inert atmosphere (e.g., argon or nitrogen)

as it is air-sensitive.

Dispensing: Use a syringe or cannula for transferring the liquid to minimize exposure.

Heating: Avoid heating tetraethyltin. If heating is necessary, use a well-controlled heating

mantle and a condenser to prevent vapor release.

Post-Handling: After handling, thoroughly wash hands and any potentially contaminated skin

with soap and water.[3]

Decontamination: Decontaminate all glassware and equipment that has come into contact

with tetraethyltin.

Storage Procedures
Container: Store in a tightly closed, properly labeled container.[3]
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Location: Store in a cool, dry, well-ventilated area designated for poison storage, and keep it

locked.

Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.

[4]

Incompatibilities: Store away from direct sunlight, oxidizing agents, and Tin IV chloride.[3]

Emergency Procedures
4.1. Spills

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[3][4]

Ventilate: Ensure the area is well-ventilated.

Containment: Absorb the spill with an inert material such as vermiculite, dry sand, or earth.[4]

Do not use combustible materials.

Cleanup: Using non-sparking tools, collect the absorbed material into a sealed container for

hazardous waste disposal.[3][4]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

4.2. Fire

Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or alcohol-

resistant foam to extinguish the fire.[1][4]

Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective gear.[3][8]

Container Cooling: Use water spray to cool fire-exposed containers to prevent them from

exploding.[4]

4.3. First Aid
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Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.[1][8]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek immediate medical attention.[1][3][8]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[3][8]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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